4-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]-1,3-oxazole-5-carboxamide

• IUPAC Name: 4-methyl-N-[1-(3-phenylpropyl)piperidin-3-yl]-1,3-oxazole-5-carboxamide
• InChI: InChI=1S/C19H25N3O2/c1-15-18(24-14-20-15)19(23)21-17-10-6-12-22(13-17)11-5-9-16-7-3-2-4-8-16/h2-4,7-8,14,17H,5-6,9-13H2,1H3,(H,21,23)
• InChI Key: ZXGWGHUQCNWLKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=N1)C(=O)NC2CCCN(C2)CCCC3=CC=CC=C3
• Molecular Formula: C19H25N3O2
• Molecular Weight: 327.4 g/mol

Description

4-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]-1,3-oxazole-5-carboxamide is a chemical compound that has gained attention in the scientific community for its potential applications in medical research. This compound is commonly referred to as MPHP-2201 and is classified as a synthetic cannabinoid. In recent years, there has been a growing interest in the use of synthetic cannabinoids for medical research due to their potential therapeutic properties.

Mechanism of Action

MPHP-2201 acts as an agonist for the cannabinoid receptors CB1 and CB2, which are found throughout the body. These receptors play a key role in regulating various physiological processes, including pain perception, mood, and appetite. By binding to these receptors, MPHP-2201 can modulate their activity, leading to various physiological effects.
Biochemical and Physiological Effects:
MPHP-2201 has been shown to have a range of biochemical and physiological effects, including pain relief, sedation, and changes in appetite. These effects are thought to be mediated by the compound's interactions with the endocannabinoid system.

Advantages and Limitations for Lab Experiments

One advantage of MPHP-2201 is that it is a synthetic compound, which means that it can be easily synthesized and standardized for use in laboratory experiments. However, one limitation of MPHP-2201 is that it is a relatively new compound, and its long-term effects and potential risks are not yet fully understood.

Future Directions

There are several potential future directions for research on MPHP-2201. One area of research could focus on the compound's potential as a treatment for various medical conditions, including chronic pain, anxiety, and depression. Other areas of research could investigate the compound's potential as a tool for studying the endocannabinoid system and its role in various physiological processes. Additionally, future research could investigate the long-term effects and potential risks of MPHP-2201, as well as its potential interactions with other drugs and medications.

Synthesis Methods

The synthesis of MPHP-2201 involves several steps, including the reaction of 4-methyl-1,3-oxazole-5-carboxylic acid with 1-(3-phenylpropyl)piperidine to form an intermediate product. This intermediate product is then reacted with N,N-dimethylformamide dimethyl acetal to form the final product, MPHP-2201.

Scientific Research Applications

MPHP-2201 has been the subject of several scientific studies, with researchers investigating its potential applications in medical research. One area of research has focused on the compound's potential as a treatment for various medical conditions, including chronic pain, anxiety, and depression. Other studies have investigated the compound's potential as a tool for studying the endocannabinoid system and its role in various physiological processes.